molecular formula C14H17NO2 B8639804 1-Benzyl-3,3-dimethylpiperidine-2,4-dione CAS No. 31648-35-8

1-Benzyl-3,3-dimethylpiperidine-2,4-dione

Cat. No.: B8639804
CAS No.: 31648-35-8
M. Wt: 231.29 g/mol
InChI Key: PGWDZUXEPSWSAI-UHFFFAOYSA-N
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Description

1-Benzyl-3,3-dimethylpiperidine-2,4-dione is a useful research compound. Its molecular formula is C14H17NO2 and its molecular weight is 231.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

31648-35-8

Molecular Formula

C14H17NO2

Molecular Weight

231.29 g/mol

IUPAC Name

1-benzyl-3,3-dimethylpiperidine-2,4-dione

InChI

InChI=1S/C14H17NO2/c1-14(2)12(16)8-9-15(13(14)17)10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3

InChI Key

PGWDZUXEPSWSAI-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)CCN(C1=O)CC2=CC=CC=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1.44 gm (7.1 mMol) 1-benzyl-2,4-dioxopiperidine, 4.0 gm (28.9 mMol) potassium carbonate, and 1.5 mL (24.1 mMol) iodomethane in 14 mL dimethylsulfoxide was stirred for 24 hours. The reaction mixture was diluted with ethyl acetate and water. The phases were separated and the organic phases was washed sequentially with water and saturated aqueous sodium chloride, dried over magnesium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel chromatography, eluting with hexane containing 35% ethyl acetate. Fractions containing product were combined and concentrated under reduced pressure to provide 0.61 gm (37%) of the desired compound.
Quantity
1.44 g
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
14 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
37%

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